N~1~-[2-chloro-5-(trifluoromethyl)phenyl]-N~2~-(3,4-dimethylphenyl)-N~2~-(methylsulfonyl)glycinamide

• IUPAC Name: N-[2-chloro-5-(trifluoromethyl)phenyl]-2-(3,4-dimethyl-N-methylsulfonylanilino)acetamide
• InChI: InChI=1S/C18H18ClF3N2O3S/c1-11-4-6-14(8-12(11)2)24(28(3,26)27)10-17(25)23-16-9-13(18(20,21)22)5-7-15(16)19/h4-9H,10H2,1-3H3,(H,23,25)
• InChI Key: FOUYNEAGFNESFH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)N(CC(=O)NC2=C(C=CC(=C2)C(F)(F)F)Cl)S(=O)(=O)C)C
• Molecular Formula: C18H18ClF3N2O3S
• Molecular Weight: 434.9 g/mol

Description

The compound contains several functional groups, including a trifluoromethyl group (-CF3), a chloro group (-Cl), a methylsulfonyl group (-SO2CH3), and an amide group (-CONH2). The trifluoromethyl group is often used in pharmaceuticals and agrochemicals to adjust the steric and electronic properties of a compound. The amide group is a key functional group in proteins and peptides, and it participates in a number of important chemical reactions.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by its functional groups. For example, the trifluoromethyl group is quite stable but can be transformed under certain conditions. The amide group could be hydrolyzed to yield an amine and a carboxylic acid.

Physical And Chemical Properties Analysis

The compound’s physical and chemical properties would be influenced by its functional groups. For example, the presence of the trifluoromethyl group could increase the compound’s stability and lipophilicity. The amide group could allow for hydrogen bonding, potentially increasing the compound’s solubility in polar solvents.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties and uses. Generally, compounds with trifluoromethyl groups are considered stable but should be handled with care due to the potential for harmful effects.